![molecular formula C16H14 B165754 9,10-Dimethylanthracene CAS No. 781-43-1](/img/structure/B165754.png)
9,10-Dimethylanthracene
Overview
Description
9,10-Dimethylanthracene belongs to the class of polynuclear aromatic hydrocarbons (PAHs), which are generally used as potential starting materials for the synthesis of a variety of industrial chemicals . It is used as an antioxidant-photosensitizer dual-loaded polymeric micelles with controllable production of reactive oxygen species .
Molecular Structure Analysis
This compound has a molecular weight of 206.28 g/mol . The molecular formula is C16H14 . The InChIKey is JTGMTYWYUZDRBK-UHFFFAOYSA-N . The Canonical SMILES is CC1=C2C=CC=CC2=C(C3=CC=CC=C13)C .Chemical Reactions Analysis
This compound is used as an antioxidant-photosensitizer dual-loaded polymeric micelles with controllable production of reactive oxygen species . It is also used as a chemical rate constant actinometer in singlet molecular oxygen reactions .Physical And Chemical Properties Analysis
This compound is a yellow crystal or crystalline powder . It is not considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) .Scientific Research Applications
Ozone Interaction and Structural Analysis : DMA reacts with ozone to produce monoozonides. This reaction has been studied using NMR spectroscopy, providing insights into the structure and behavior of anthracene derivatives when exposed to ozone (Erickson, Bailey, & Davis, 1962).
Hydrogenation Mechanisms : Research on the hydrogenation of DMA by hydridopentacarbonylmanganese(I) suggests a free-radical mechanism, providing valuable information for understanding chemical reactions involving anthracene derivatives (Sweany, Butler, & Halpern, 1981).
Nitration Processes : DMA undergoes nitration, forming various nitro compounds. Studies of this process have implications for understanding reactions involving substituted anthracenes (Suzuki, Yoneda, & Hanafusa, 1974).
Dynamic Diels-Alder Reactions : DMA is involved in dynamic Diels-Alder reactions with cyano-functionalized dienophiles. This reaction has been used to study reversible thermal switching of fluorescent properties (Reutenauer, Boul, & Lehn, 2009).
Photocatalytic Bond Formation : Photocatalytic carbon-carbon bond formation using DMA has been explored. This research is significant for developing new methods in organic synthesis and photocatalysis (Ohkubo et al., 2006).
Fluorescence Quenching Studies : DMA derivatives have been used in studies of intramolecular fluorescence quenching, providing insights into the rates of intramolecular collisions in chemical systems (Nairn, Braun, Caluwe, & Szwarc, 1978).
Stereoselective Metabolism : The metabolism of DMA by liver microsomes has been studied, revealing insights into stereoselective processes and the formation of trans-dihydrodiol metabolites (Von Tungeln & Fu, 1986).
Photosensitized Oxidation : Studies on the photosensitized oxidation of DMA with singlet oxygen have implications for understanding the mechanisms of photosensitized reactions in heterogeneous systems (Albiter, Alfaro, & Valenzuela, 2015).
Mechanism of Action
Target of Action
9,10-Dimethylanthracene (DMA) is a polycyclic aromatic hydrocarbon (PAH) that primarily targets proteins and enzymes . The interaction with these biological molecules can potentially trigger alterations in their conformation and functionality .
Mode of Action
The precise mechanism underpinning the action of DMA remains partially elusive . It is known to be used as an antioxidant-photosensitizer in polymeric micelles, controlling the production of reactive oxygen species . It is also used as a chemical rate constant actinometer in singlet molecular oxygen reactions .
Biochemical Pathways
DMA is recognized as a key aspect of non-aqueous oxygen redox chemistry . It is involved in the formation of singlet oxygen, a reactive oxygen species . The formation of singlet oxygen is centered around superoxide disproportionation . Moreover, a previously unreported singlet oxygen-forming pathway has been identified through the reaction of CO2 with superoxide .
Pharmacokinetics
It is known that dma is soluble in toluene and insoluble in water , which may influence its bioavailability and distribution in the body.
Result of Action
The primary result of DMA’s action is the production of reactive oxygen species, specifically singlet oxygen . This can lead to oxidative stress in cells, potentially causing damage or changes in cellular function.
Action Environment
The action of DMA can be influenced by various environmental factors. For instance, its solubility in different solvents can affect its distribution and bioavailability . Furthermore, its stability and efficacy can be influenced by the presence of other reactive species in its environment.
Safety and Hazards
Biochemical Analysis
Biochemical Properties
9,10-Dimethylanthracene is used as an antioxidant-photosensitizer dual-loaded polymeric micelles with controllable production of reactive oxygen species . It interacts with various enzymes and proteins to exert its effects .
Cellular Effects
It is suggested that its interaction with cellular membranes may influence cellular communication pathways and various intracellular processes .
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with biomolecules, leading to changes in gene expression . It is also used as a chemical rate constant actinometer in singlet molecular oxygen reactions .
Temporal Effects in Laboratory Settings
It is known that the compound exhibits strong blue molecular emission in solution .
Metabolic Pathways
This compound is metabolized by rat liver microsomal preparations . The metabolites identified include 9-Hydroxymethyl-10-methylanthracene and 9,10-dihydroxymethyl-anthracene .
properties
IUPAC Name |
9,10-dimethylanthracene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14/c1-11-13-7-3-5-9-15(13)12(2)16-10-6-4-8-14(11)16/h3-10H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTGMTYWYUZDRBK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C=CC=CC2=C(C3=CC=CC=C13)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8073928 | |
Record name | 9,10-Dimethylanthracene | |
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Molecular Weight |
206.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Powder; [Alfa Aesar MSDS] | |
Record name | 9,10-Dimethylanthracene | |
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Boiling Point |
360 °C, BP: 140-142 °C at 0.5-1 mm Hg | |
Record name | 9,10-Dimethylanthracene | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/4324 | |
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Solubility |
In water, 5.60X10-2 mg/L at 25 °C, Insoluble in water | |
Record name | 9,10-Dimethylanthracene | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/4324 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Vapor Pressure |
0.00000247 [mmHg] | |
Record name | 9,10-Dimethylanthracene | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
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Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Color/Form |
Crystals from ethanol | |
CAS RN |
781-43-1 | |
Record name | 9,10-Dimethylanthracene | |
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Record name | 9,10-Dimethylanthracene | |
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Record name | 9,10-DIMETHYLANTHRACENE | |
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Record name | 9,10-Dimethylanthracene | |
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Record name | 9,10-dimethylanthracene | |
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Record name | 9,10-DIMETHYLANTHRACENE | |
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Record name | 9,10-Dimethylanthracene | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/4324 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
182.4 °C | |
Record name | 9,10-Dimethylanthracene | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/4324 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 9,10-Dimethylanthracene?
A1: this compound has a molecular formula of C16H14 and a molecular weight of 206.28 g/mol.
Q2: What spectroscopic techniques are used to characterize this compound?
A2: Researchers utilize various spectroscopic methods to characterize this compound, including UV-Vis spectroscopy, Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and mass spectrometry. [, , , , ] These techniques provide information about the compound's electronic structure, bonding, and fragmentation patterns.
Q3: How does alkyl substitution on the anthracene ring system affect intercalation into DNA?
A3: Studies show that methyl groups can either enhance or inhibit intercalation into DNA. While this compound, a π-electron model compound of the bay region diol epoxide of 7,12-Dimethylbenz[a]anthracene, binds 6.7 times better than anthracene, alkyl groups like ethyl, isopropyl, and t-butyl inhibit intercalation. []
Q4: How does this compound react with singlet oxygen?
A4: this compound reacts with singlet oxygen to yield 9,10-endoperoxianthracene as the sole product. [, ] This reaction is often used to evaluate the efficiency of singlet oxygen generation by photosensitizers.
Q5: Can this compound undergo photodimerization?
A5: While previously thought to be photostable in the absence of oxygen, this compound has been successfully photodimerized, forming a [4+4] photoadduct. []
Q6: How do transient C-nitrosoformate esters react with this compound?
A6: Transient C-nitrosoformate esters undergo cycloaddition reactions with this compound, forming stable cycloadducts. [, ] These adducts can release the transient C-nitrosoformate ester upon heating, allowing for further reactions with other substrates.
Q7: How does this compound interact with nonheme Manganese(IV)-oxo complexes?
A7: this compound undergoes six-electron oxidation by nonheme Manganese(IV)-oxo complexes, ultimately yielding anthraquinone. This process involves a rate-determining electron transfer from this compound to the Manganese(IV)-oxo complex, forming a detectable and stable this compound radical cation. []
Q8: How does pressure affect the fluorescence quenching of this compound by oxygen in liquid n-alkanes?
A8: The fluorescence quenching of this compound by oxygen in liquid n-alkanes is influenced by pressure. Studies demonstrate that the apparent activation volume for the quenching rate constant increases with the number of carbon atoms in the n-alkane. This behavior is attributed to the pressure dependence of solvent viscosity and the radial distribution function at contact. []
Q9: How does the structure of this compound contribute to its reactivity with dienophiles?
A9: The presence of the 9,10-dimethyl substituents in this compound enhances its reactivity as a diene in Diels-Alder reactions. These substituents increase the electron density of the anthracene ring system, making it more reactive toward electron-deficient dienophiles. []
Q10: What is the toxicity profile of this compound?
A10: this compound has been identified as a procarcinogen [] and studies in Caenorhabditis elegans indicate it induces oxidative stress, potentially through increased lipid-water partition coefficients and π electron density in its aromatic rings. [] More research is needed to fully understand its long-term effects.
Q11: How does this compound compare to other methylated anthracenes in terms of tumor-initiating activity?
A11: Among methylated anthracenes, the presence of methyl substituents at both the 9- and 10- positions, as in this compound, is associated with increased mutagenic potency and tumor-initiating activity. []
Q12: What analytical methods are used to quantify this compound in environmental samples?
A12: Gas chromatography coupled with mass spectrometry (GC/MS) is frequently employed for the quantification of this compound in environmental samples. [] This technique offers the sensitivity and selectivity required to determine trace levels of the compound in complex matrices.
Q13: How is constant-energy synchronous fluorescence spectrometry used to determine this compound?
A13: This method exploits the unique fluorescence properties of this compound, offering high spectral resolution and low detection limits (1.7 ng/mL). [] It proves particularly useful for simultaneous determination of this compound with other similar compounds, like anthracene.
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